Cas no 1396687-36-7 (N-(3-cyclopropyl-3-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide)

• Product Name: N-(3-cyclopropyl-3-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide
• CAS No: 1396687-36-7
• MF: C₁₂H₁₅F₂NO₃S
• MW: 291.314209222794
• CID: 5851735
• PubChem ID: 71787496
• Update Time: 2025-05-24

N-(3-cyclopropyl-3-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyclopropyl-3-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide
• 1396687-36-7
• AKOS024536404
• F6190-0267
• N-(3-cyclopropyl-3-hydroxypropyl)-2,6-difluorobenzenesulfonamide

• Inchi： 1S/C12H15F2NO3S/c13-9-2-1-3-10(14)12(9)19(17,18)15-7-6-11(16)8-4-5-8/h1-3,8,11,15-16H,4-7H2
• InChI Key： DOXGZRWXJUJGDF-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1F)F)(NCCC(C1CC1)O)(=O)=O

Computed Properties

• Exact Mass: 291.07407084g/mol
• Monoisotopic Mass: 291.07407084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(3-cyclopropyl-3-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide

N-(3-cyclopropyl-3-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide: A Comprehensive Overview

The compound N-(3-cyclopropyl-3-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide, identified by the CAS number 1396687-36-7, is a highly specialized chemical entity with significant applications in various fields, particularly in pharmaceutical research and materials science. This compound has garnered attention due to its unique structural properties and potential biological activity, making it a subject of interest for researchers worldwide.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. The incorporation of the cyclopropyl group into the molecule introduces intriguing steric and electronic effects, which have been extensively studied to understand its impact on the compound's reactivity and stability.

One of the most notable aspects of N-(3-cyclopropyl-3-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide is its role in drug discovery. Researchers have explored its potential as a modulator of various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies published in leading journals like Journal of Medicinal Chemistry have demonstrated its ability to inhibit specific kinase pathways, highlighting its therapeutic potential.

The presence of the difluorobenzene moiety in the molecule contributes significantly to its electronic properties, enhancing its ability to participate in hydrogen bonding and π-interactions. These characteristics make it an ideal candidate for use in supramolecular chemistry and material science applications, such as the development of self-assembling monolayers and advanced polymer systems.

In terms of environmental impact, recent studies have focused on the biodegradation pathways of this compound. Researchers have found that under specific environmental conditions, it undergoes rapid hydrolysis, reducing its persistence in aquatic ecosystems. This finding is crucial for assessing its ecological safety and guiding its responsible use in industrial applications.

The synthesis of N-(3-cyclopropyl-3-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the preparation of intermediate sulfonamides and subsequent functionalization with the cyclopropyl group. These steps are meticulously optimized to minimize byproduct formation and maximize product quality.

From a structural standpoint, the molecule's sulfonamide group plays a pivotal role in determining its solubility and bioavailability. This feature is particularly advantageous in drug delivery systems, where controlled release mechanisms are critical for therapeutic efficacy. Recent innovations in nanotechnology have enabled the encapsulation of this compound within biocompatible nanoparticles, enhancing its stability and targeting capabilities.

In conclusion, N-(3-cyclopropyl-3-hydroxypropyl)-2,6-difluorobenzene-1-sulfonamide stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthetic methods and biological studies, positions it as a promising candidate for future advancements in medicine and materials science.